Cas no 1806430-29-4 (2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile
• CAS No: 1806430-29-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4818149
• Update Time: 2025-06-13

2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile

• Inchi： 1S/C10H8N2O2/c11-4-3-7-1-2-9-8(5-7)12-10(6-13)14-9/h1-2,5,13H,3,6H2
• InChI Key： BMUGFGWKVBOCDR-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=C(CC#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 0.6
• Topological Polar Surface Area: 70

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile

Research Brief on 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile (CAS: 1806430-29-4): Recent Advances and Applications in Chemical Biology and Medicine

2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile (CAS: 1806430-29-4) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzo[d]oxazole core and hydroxymethyl/acetonitrile functional groups, has shown promise in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmacophores. Recent studies have explored its potential in targeting specific biological pathways, making it a compound of interest for researchers in oncology, neurology, and infectious diseases.

One of the key areas of research involving 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction and are often dysregulated in diseases such as cancer. Preliminary studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinase targets, particularly those involved in cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the PI3K/AKT/mTOR pathway, a well-known oncogenic signaling cascade. The study reported that modifications to the hydroxymethyl group could enhance binding affinity and selectivity, opening new avenues for structure-activity relationship (SAR) optimization.

Another notable application of 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile is in the development of fluorescent probes for bioimaging. The benzo[d]oxazole moiety is known for its photophysical properties, which can be exploited for real-time visualization of cellular processes. A recent publication in ACS Chemical Biology described the synthesis of a fluorescent derivative of this compound, which was used to track the localization of specific proteins in live cells. This innovation has potential implications for studying dynamic biological processes, such as protein-protein interactions and intracellular trafficking.

In addition to its therapeutic and imaging applications, 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that further exploration of this scaffold could lead to novel antimicrobial agents.

Despite these promising developments, challenges remain in the optimization and clinical translation of 2-(Hydroxymethyl)benzo[d]oxazole-5-acetonitrile-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry efforts. However, the versatility of this scaffold, combined with its demonstrated biological activities, positions it as a valuable tool for future research in chemical biology and drug discovery. Continued interdisciplinary collaboration will be essential to unlock its full potential.